Cas no 872044-65-0 (Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester)

• Product Name: Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester
• CAS No: 872044-65-0
• MF: C₁₀H₁₈ClNO₄
• MW: 251.7072224617
• MDL: MFCD24469962
• CID: 5262474
• Update Time: 2026-03-09

Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

• MDL： MFCD24469962
• Inchi： 1S/C10H18ClNO4/c1-10(2,3)16-9(14)12-6-4-5-8(13)15-7-11/h4-7H2,1-3H3,(H,12,14)
• InChI Key： PXCQJSMDVVLVPA-UHFFFAOYSA-N
• SMILES： C(OCCl)(=O)CCCNC(OC(C)(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester

Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 872044-65-0): A Comprehensive Overview

Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, identified by its CAS number 872044-65-0, is a specialized organic compound with significant applications in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit versatile reactivity, making it a valuable intermediate in the development of various bioactive molecules.

The molecular structure of this compound features a butanoic acid backbone, modified with a protective group at the amino position and a chloromethyl ester moiety. The presence of the (1,1-dimethylethoxy)carbonyl group provides stability to the amino functionality, which is crucial in preventing unwanted side reactions during synthetic processes. This protective group can be later removed under specific conditions to reveal the free amino group, allowing for further functionalization.

The chloromethyl ester functionality is particularly noteworthy for its reactivity in forming carbon-carbon bonds. This property makes it an excellent building block for constructing more complex molecules, including peptidomimetics and other pharmacologically relevant compounds. The ability to introduce this moiety into a molecule via nucleophilic substitution reactions opens up numerous possibilities for drug discovery and development.

In recent years, there has been growing interest in the use of such intermediates in the synthesis of novel therapeutic agents. The compound’s structural features make it particularly useful in the development of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. Protease inhibitors often require specific amino acid sequences or mimics that can be effectively introduced using chloromethyl esters as intermediates.

One of the most exciting applications of Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester is in the field of peptide chemistry. Peptides are short chains of amino acids that play vital roles in biological processes. By incorporating this compound into peptide synthesis protocols, researchers can achieve higher yields and better control over peptide folding and stability. This has led to advancements in the development of peptide-based drugs that are more effective and have fewer side effects compared to traditional small-molecule drugs.

The compound’s utility extends beyond pharmaceuticals into agrochemicals and material science. In agrochemicals, it serves as a precursor for synthesizing herbicides and fungicides that target specific enzymatic pathways in plants. Its structural versatility allows chemists to modify its properties to create compounds with tailored biological activities.

Recent studies have also explored the use of this compound in polymer chemistry. The chloromethyl ester group can be polymerized or cross-linked with other functional groups to create novel materials with unique properties. These materials have potential applications in drug delivery systems, where precise control over molecular architecture is essential for achieving optimal therapeutic outcomes.

The synthesis of Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester involves multiple steps that require careful optimization to ensure high yields and purity. The process typically begins with the reaction of butanoic acid derivatives with protecting groups followed by introduction of the chloromethyl ester functionality via nucleophilic substitution reactions. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

In conclusion, Butanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester (CAS No. 872044-65-0) is a multifaceted compound with broad applications across various scientific disciplines. Its unique structural features make it an invaluable tool in pharmaceutical research, peptide synthesis, agrochemical development, and material science. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and technological innovation is likely to grow even further.